Cas no 20033-48-1 (1,3-Benzenedicarbonitrile, 2-amino-5-nitro-)

1,3-Benzenedicarbonitrile, 2-amino-5-nitro- Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 2-amino-5-nitro-
• 2-amino-5-nitrobenzene-1,3-dicarbonitrile
• 2,6-dicyano-4-nitro-aniline
• SCHEMBL2964049
• A814190
• 2-amino-5-nitro-benzene-1,3-dicarbonitrile
• 20033-48-1
• 2,6-DICYANO-4-NITROANILINE
• DTXSID50546827
• ZBEGDHIBRPHOBV-UHFFFAOYSA-N
• 2-amino-5-nitroisophthalonitrile
• +Expand

• InChIKey： ZBEGDHIBRPHOBV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4N4O2/c9-3-5-1-7(12(13)14)2-6(4-10)8(5)11/h1-2H,11H2
• SMILES： NC1C(C#N)=CC([N+]([O-])=O)=CC=1C#N

Computed Properties

• Exact Mass: 188.03352
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 188.03342538g/mol
• Heavy Atom Count: 14
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 116.74